Cas no 153804-63-8 (2-Propanol,1-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]-3-[(4-phenylbutyl)amino]-)

• Product Name: 2-Propanol,1-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]-3-[(4-phenylbutyl)amino]-
• CAS No: 153804-63-8
• MF: C₂₂H₂₉NO₂S
• MW: 371.536164999008
• CID: 169839
• PubChem ID: 3073939
• Update Time: 2025-04-19

2-Propanol,1-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]-3-[(4-phenylbutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[(3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy]-3-[(4-phenylbutyl)amino]-
• 1-(3,4-dihydro-2H-thiochromen-8-yloxy)-3-(4-phenylbutylamino)propan-2-ol
• SCHEMBL9121692
• DTXSID80934834
• 2-Propanol, 1-((3,4-dihydro-2H-1-benzothiopyran-8-yl)oxy)-3-((4-phenylbutyl)amino)-
• 1-((3,4-Dihydro-2H-1-benzothiopyran-8-yl)oxy)-3-((4-phenylbutyl)amino)-2-propanol
• 8-((2-Hydroxy-3-((4-phenylbutyl)amino)propyl)oxy)thiochroman
• 1-[(3,4-Dihydro-2H-1-benzothiopyran-8-yl)oxy]-3-[(4-phenylbutyl)amino]propan-2-ol
• 153804-63-8

• Inchi： 1S/C22H29NO2S/c24-20(16-23-14-5-4-10-18-8-2-1-3-9-18)17-25-21-13-6-11-19-12-7-15-26-22(19)21/h1-3,6,8-9,11,13,20,23-24H,4-5,7,10,12,14-17H2
• InChI Key： RCQQFYSDEZXXHW-UHFFFAOYSA-N
• SMILES： S1CCCC2C=CC=C(C1=2)OCC(CNCCCCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 371.19207
• Monoisotopic Mass: 371.19190034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.49